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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and
mechanistic pathways of iP300w, a potent inhibitor of the histone acetyltransferases (HATS)
p300 and CBP, for use in preclinical mouse models. The following protocols and data are
intended to guide researchers in the effective application of iP300w for in vivo studies.

Quantitative Data Summary

The following tables summarize the reported dosages and administration of iP300w in various
mouse models.

Table 1: iP300w Dosage and Administration in Mouse Models
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Administr Dosing
Mouse . Treatmen . Referenc
Dosage ation Frequenc . Vehicle
Model t Duration e
Route y
Facioscapu 10 mM
lohumeral ) stock in
Intraperiton ]
Muscular 0.3 mg/kg | (P) Daily 12 days DMSO, [1]
eal
Dystrophy diluted in
(FSHD) PBS
10 mM
CIC-DUX4 _
. stock in
Sarcoma Intraperiton _ _
1.4 mg/kg Twice Daily 12 days DMSO, [2]
(CDS) eal (IP) ) )
diluted in
Xenograft
PBS
Ewing
Not Not Not Not
Sarcoma N N N 14 days N [3]
Specified Specified Specified Specified
Xenograft
Table 2: In Vitro Efficacy of iP300w
. ] Effective
Cell Line Assay Endpoint . Reference
Concentration
CiC-DUX4 o
Viability Cell Cycle Arrest  Low doses [4]
Sarcoma Cells
Ewing Sarcoma S o 0.1 uM (after
Viability Reduced Viability [3]
Cells 48h)
DUX4-
) o Rescue of
expressing Cytotoxicity o =21 uM
Toxicity
Myoblasts

Mechanism of Action and Signaling Pathway

iP300w is a potent and selective inhibitor of the paralogous histone acetyltransferases p300

and CBP. These enzymes play a critical role in regulating gene expression by acetylating
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histone proteins (primarily at H3K27), which leads to a more open chromatin structure and
facilitates the binding of transcription factors. p300/CBP act as transcriptional coactivators for a
multitude of transcription factors involved in cell proliferation, survival, and differentiation. In
many cancers, p300/CBP are overexpressed or hyperactive, leading to the aberrant activation
of oncogenic pathways.

By inhibiting the catalytic HAT domain of p300/CBP, iP300w prevents histone acetylation,
leading to a more condensed chromatin state and the repression of target gene transcription.
This is particularly effective in cancers driven by fusion oncoproteins, such as CIC-DUX4
sarcoma, where the fusion protein relies on p300/CBP to activate its target genes and drive
oncogenesis.
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Caption: Mechanism of action of iP300w in inhibiting p300/CBP signaling.
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Experimental Workflow

A typical in vivo study using iP300w in a xenograft mouse model involves several key steps,

from cell culture to tumor analysis.

In Vivo Experiment Analysis

Randomization into iP300w or Vehicle Continued Tumor [ o Tumor Excision 3 Histological &
Monitoring Treatment Groups Administration Monitoring & Measurement t Molecular Analysis

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating iP300w efficacy in a mouse xenograft
model.

Experimental Protocols

1. Preparation of iP300w for In Vivo Administration

iP300w is soluble in DMSO. For in vivo applications, a stock solution in DMSO should be
prepared and then diluted to the final working concentration in a sterile vehicle such as

phosphate-buffered saline (PBS).
o Materials:

o iP300w powder

o Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile Phosphate-Buffered Saline (PBS), pH 7.4
e Procedure:

o Prepare a 10 mM stock solution of iP300w in DMSO. For example, for a compound with a
molecular weight of 618.57 g/mol , dissolve 6.186 mg of iP300w in 1 mL of DMSO.
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o Vortex briefly to ensure complete dissolution.
o Store the stock solution at -20°C.

o On the day of injection, thaw the stock solution and dilute it with sterile PBS to the final
desired concentration. For example, to prepare a 0.3 mg/kg dose for a 25g mouse in a
100 pL injection volume, you would need a final concentration of 0.075 mg/mL.

Important Considerations for Vehicle Preparation:

o The final concentration of DMSO in the injected solution should be kept to a minimum,
ideally below 10%, to avoid potential toxicity.

o Always prepare fresh dilutions for each day of injection.

» The vehicle for the control group should contain the same final concentration of DMSO as
the treatment group.

2. Administration Protocols

The choice of administration route can depend on the specific mouse model and experimental
goals. Intraperitoneal injection has been successfully used in published studies with iP300w.

a. Intraperitoneal (IP) Injection

» Materials:
o Appropriately diluted iP300w solution
o Sterile 1 mL syringes
o Sterile 27-30 gauge needles

e Procedure:

o Restrain the mouse appropriately.
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o Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum
and bladder.

o Insert the needle at a 15-20 degree angle.
o Gently aspirate to ensure the needle has not entered a blood vessel or organ.
o Slowly inject the solution.
o Withdraw the needle and return the mouse to its cage.
o Monitor the mouse for any signs of distress post-injection.
b. Subcutaneous (SC) Injection
e Materials:
o Appropriately diluted iP300w solution
o Sterile 1 mL syringes
o Sterile 25-27 gauge needles
e Procedure:

Restrain the mouse and lift the loose skin over the back, between the shoulder blades, to

[¢]

form a tent.

o

Insert the needle into the base of the tented skin, parallel to the spine.

[e]

Gently aspirate to check for blood.

o

Inject the solution, which will form a small bleb under the skin.

[¢]

Withdraw the needle and gently massage the area to help disperse the solution.

[¢]

Return the mouse to its cage and monitor.

c. Oral Gavage (PO)
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o Materials:
o Appropriately diluted iP300w solution
o Sterile, flexible feeding tube (20-22 gauge for adult mice)
o Sterile 1 mL syringe

e Procedure:

o Measure the feeding tube from the tip of the mouse's nose to the last rib to ensure proper
length for reaching the stomach.

o Properly restrain the mouse to keep the head and body in a straight line.
o Gently insert the feeding tube into the esophagus. Do not force the tube.
o Once the tube is in place, slowly administer the solution.

o Carefully remove the tube.

o Monitor the mouse for any signs of respiratory distress.

Safety and Toxicology

While specific toxicology studies for iP300w are not extensively published in the public domain,
it is a potent inhibitor of p300/CBP, which are crucial for normal cellular function. Therefore,
potential for on-target toxicity should be considered. A preclinical safety assessment of a
different dual CBP/p300 inhibitor (GNE-781) in rats and dogs showed effects on
thrombopoiesis, and deleterious changes in gastrointestinal and reproductive tissues,
consistent with the known roles of p300/CBP in stem cell differentiation. Researchers should
carefully monitor animals for signs of toxicity, such as weight loss, changes in behavior, and
signs of gastrointestinal distress. Dose-escalation studies may be necessary to determine the
maximum tolerated dose (MTD) in a specific mouse model.

Disclaimer
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This document is intended for research purposes only and does not constitute medical advice.
The provided protocols are based on currently available scientific literature and should be
adapted and optimized by the end-user for their specific experimental needs and in accordance
with institutional animal care and use committee (IACUC) guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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